Sibirate
Sibirate
Sibirate is a natural product found in Sibiraea angustata with data available.
Brand Name:
Vulcanchem
CAS No.:
152338-47-1
VCID:
VC21119679
InChI:
InChI=1S/C16H22O9/c1-24-13-6-9(2-4-10(13)18)3-5-14(21)25-8-12(20)16(23)15(22)11(19)7-17/h2-6,11-12,15-20,22-23H,7-8H2,1H3/b5-3+/t11-,12+,15-,16-/m1/s1
SMILES:
COC1=C(C=CC(=C1)C=CC(=O)OCC(C(C(C(CO)O)O)O)O)O
Molecular Formula:
C16H22O9
Molecular Weight:
358.34 g/mol
Sibirate
CAS No.: 152338-47-1
Cat. No.: VC21119679
Molecular Formula: C16H22O9
Molecular Weight: 358.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sibirate is a natural product found in Sibiraea angustata with data available. |
|---|---|
| CAS No. | 152338-47-1 |
| Molecular Formula | C16H22O9 |
| Molecular Weight | 358.34 g/mol |
| IUPAC Name | [(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C16H22O9/c1-24-13-6-9(2-4-10(13)18)3-5-14(21)25-8-12(20)16(23)15(22)11(19)7-17/h2-6,11-12,15-20,22-23H,7-8H2,1H3/b5-3+/t11-,12+,15-,16-/m1/s1 |
| Standard InChI Key | DTJLOZXIIDPIFA-OUOAPTIVSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C(=O)OC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)O |
| SMILES | COC1=C(C=CC(=C1)C=CC(=O)OCC(C(C(C(CO)O)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C=CC(=O)OCC(C(C(C(CO)O)O)O)O)O |
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